![molecular formula C25H40Cl2N2O3 B2489171 1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride CAS No. 1189997-58-7](/img/structure/B2489171.png)
1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride
Overview
Description
1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C25H40Cl2N2O3 and its molecular weight is 487.51. The purity is usually 95%.
BenchChem offers high-quality 1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitors of Glucosylceramide Metabolism
This compound has been used in the development of selective inhibitors of glucosylceramide metabolism . Glucosylceramide is a type of sphingolipid found in the cell membrane of animal cells, and its metabolism plays a crucial role in various biological processes. Dysregulation of this metabolism can lead to several diseases, including Gaucher’s disease and Fabry disease .
Synthesis of 1-Deoxynojirimycin Derivatives
The compound has been used in the synthesis of 1-deoxynojirimycin derivatives . These derivatives have shown potential as therapeutic agents for the treatment of type II diabetes and obesity by inhibiting the enzymes responsible for the digestion of carbohydrates .
Development of New Compounds
The compound has been used in the development of new compounds containing (adamantane-1-yl) (phenyl)methyl or (3,5-dimethyladamantane-1-yl) (phenyl)methyl fragments . These new compounds could have significant scientific and practical interest .
Synthesis of 1,3-Disubstituted Ureas
The compound has been used in the synthesis of 1,3-disubstituted ureas . These ureas are promising inhibitors of the human soluble epoxide hydrolase (hsEH), an enzyme involved in the metabolism of epoxy fatty acids .
Inclusion of Adamantane Moiety
The compound has been used in a one-stage method for the preparation of 1-[isocyanato (phenyl)methyl]adamantane and 1-[isocyanato (phenyl)methyl]-3,5-dimethyladamantane . This method includes the direct inclusion of an adamantane moiety .
Inhibitors of Soluble Epoxide Hydrolase
The compound has been used in the synthesis of inhibitors of soluble epoxide hydrolase (sEH) . sEH is an enzyme located in the arachidonic cascade and involved in the metabolism of epoxy fatty acids .
Mechanism of Action
Target of action
The compound contains an adamantane moiety, which is found in drugs like amantadine, used for Parkinson’s disease and influenza . It also contains a piperazine ring, which is a common feature in many pharmaceuticals with diverse targets.
Mode of action
The mode of action would depend on the specific target protein or pathway the compound interacts with. Generally, drugs can act as agonists (activators) or antagonists (inhibitors) of their targets, leading to up- or down-regulation of the pathway .
Pharmacokinetics
The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can be influenced by many factors. These include its size, polarity, solubility, and stability. The adamantane and piperazine moieties in this compound could potentially influence these properties .
properties
IUPAC Name |
1-(1-adamantylmethoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H38N2O3.2ClH/c1-29-24-5-3-2-4-23(24)27-8-6-26(7-9-27)16-22(28)17-30-18-25-13-19-10-20(14-25)12-21(11-19)15-25;;/h2-5,19-22,28H,6-18H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYCPYWHSDBPAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC(COCC34CC5CC(C3)CC(C5)C4)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H40Cl2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Adamantan-1-yl)methoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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